1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione

• Molecular Formula: C18H14Cl4FNO4
• Molecular Weight: 469.1 g/mol
• IUPAC Name: 1,7,8,9-tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C18H14Cl4FNO4/c1-27-18(28-2)16(21)10-11(17(18,22)13(20)12(16)19)15(26)24(14(10)25)7-8-3-5-9(23)6-4-8/h3-6,10-11H,7H2,1-2H3
• InChI Key: YYBVHJZYPBKAHM-UHFFFAOYSA-N
• SMILES: COC1(C2(C3C(C1(C(=C2Cl)Cl)Cl)C(=O)N(C3=O)CC4=CC=C(C=C4)F)Cl)OC

Description

1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione, also known as AG-014699, is a chemical compound that has been extensively studied for its potential use in cancer treatment. This compound belongs to the class of PARP inhibitors, which are a promising class of drugs that have shown great potential in the treatment of cancer.

Mechanism of Action

1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione works by inhibiting the activity of PARP, which is an enzyme that plays a crucial role in DNA repair. When DNA is damaged, PARP is activated and helps to repair the damage. However, in cancer cells, this repair mechanism is often faulty, and PARP becomes overactive, leading to the survival of cancer cells. By inhibiting PARP, 1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione prevents cancer cells from repairing their damaged DNA, leading to their death.
Biochemical and Physiological Effects:
1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and sensitize cancer cells to radiation therapy. It has also been shown to have a synergistic effect when used in combination with other chemotherapeutic agents.

Advantages and Limitations for Lab Experiments

1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has several advantages for lab experiments. It is a highly specific inhibitor of PARP, which makes it a useful tool for studying the role of PARP in DNA repair and cancer progression. However, it also has some limitations. It is a relatively new compound, and its long-term effects are not yet fully understood. It is also expensive and difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on 1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione. One area of research is the development of more potent and selective PARP inhibitors. Another area of research is the identification of biomarkers that can predict the response of cancer cells to PARP inhibitors. Additionally, there is ongoing research on the use of PARP inhibitors in combination with other chemotherapeutic agents, as well as in the treatment of other diseases, such as neurodegenerative disorders.
In conclusion, 1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is a promising compound that has shown great potential in the treatment of cancer. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. There are several future directions for research on this compound, which may lead to the development of more effective cancer treatments.

Synthesis Methods

The synthesis of 1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is a complex process that involves several steps. The starting material for the synthesis is 4-fluorobenzyl alcohol, which is converted to the corresponding tosylate. This tosylate is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form the key intermediate. This intermediate is then reacted with 1,2,3,4-tetrachloro-5,6-dicyanoimidazole to form 1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione.

Scientific Research Applications

1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been extensively studied for its potential use in cancer treatment. It belongs to the class of PARP inhibitors, which work by inhibiting the activity of poly (ADP-ribose) polymerase (PARP). PARP is an enzyme that plays a crucial role in DNA repair. By inhibiting PARP, 1,7,8,9-Tetrachloro-4-[(4-fluorophenyl)methyl]-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione prevents cancer cells from repairing their damaged DNA, leading to their death.